Methyl 4-oxopiperidine-3-carboxylate

Description

Methyl 4-oxopiperidine-3-carboxylate is a chemical compound with the molecular formula C7H11NO3 and a molecular weight of 157.17 g/mol . It is also known by other names, including 4-Oxo-piperidine-3-carboxylic acid methyl ester . The compound has a role as a reactant in the synthesis of nicotinamide phosphoribosyltransferase inhibitors .

This compound exists as a solid at 20°C . It has various identifiers, including CAS No. 108554-34-3 and MDL No. MFCD00778678 . The computed descriptors include the IUPAC name methyl 4-oxopiperidine-3-carboxylate, InChI key XBNGBGYWMXBQRX-UHFFFAOYSA-N, and SMILES COC(=O)C1CNCCC1=O .

A related compound is Methyl 1-methyl-4-oxopiperidine-3-carboxylate, which has the molecular formula C8H13NO3 and a molecular weight of 171.19 . It shares a similar structure but with an additional methyl group attached to the piperidine ring . Methyl 4-oxopiperidine-3-carboxylate is also available as a hydrochloride salt, with the molecular formula C7H12ClNO3 .

• CAS No.: 108554-34-3
• Product Name: Methyl 4-oxopiperidine-3-carboxylate
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: methyl 4-oxopiperidine-3-carboxylate
• Standard InChI: InChI=1S/C7H11NO3/c1-11-7(10)5-4-8-3-2-6(5)9/h5,8H,2-4H2,1H3
• Standard InChIKey: XBNGBGYWMXBQRX-UHFFFAOYSA-N
• SMILES: COC(=O)C1CNCCC1=O
• Canonical SMILES: COC(=O)C1CNCCC1=O
• PubChem Compound: 2724029
• Last Modified: Sep 14 2023